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Compound of Interest

Compound Name: BAY-0069

Cat. No.: B4937175 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
BAY-0069 is a potent and selective dual inhibitor of branched-chain amino acid transaminases

1 and 2 (BCAT1/2), with IC50 values of 31 nM and 153 nM, respectively.[1][2] It is a valuable

chemical probe for studying the role of BCATs in various physiological and pathological

processes, including cancer.[3][4][5][6][7] Proper preparation of stock solutions is critical for

ensuring the accuracy and reproducibility of experimental results. This document provides a

detailed protocol for the preparation, storage, and handling of BAY-0069 stock solutions.

Chemical and Physical Properties
A summary of the key properties of BAY-0069 is presented in the table below.

Property Value Reference

Chemical Formula C₂₂H₁₄ClF₃N₂O₃ [8]

Molecular Weight 446.81 g/mol [1][8]

Appearance Solid [9]

Purity ≥98% [9]

CAS Number 2639638-66-5 [1][9]
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Solubility Data
The solubility of BAY-0069 in common laboratory solvents is crucial for the preparation of stock

solutions.

Solvent Solubility Notes Reference

DMSO
≥10 mg/mL; 89 mg/mL

(199.18 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1][9]

Ethanol ≥10 mg/mL; 89 mg/mL [1][9]

Water Insoluble [1]

Experimental Protocol: Preparing a 10 mM DMSO
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BAY-0069 in dimethyl

sulfoxide (DMSO).

Materials:

BAY-0069 powder

Anhydrous, sterile DMSO

Analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:
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Pre-weighing Preparation: Before opening, bring the vial of BAY-0069 powder to room

temperature to prevent condensation of moisture.

Calculation of Mass: To prepare a 10 mM stock solution, the required mass of BAY-0069
needs to be calculated using the following formula:

Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L × 0.001 L × 446.81 g/mol × 1000 mg/g = 4.4681 mg

Weighing: Carefully weigh out 4.47 mg of BAY-0069 powder using an analytical balance and

transfer it to a sterile vial.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the BAY-0069 powder.

Cap the vial securely.

Vortex the solution until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if precipitation is observed.[2]

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles which can

degrade the compound.[1][2]

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[1][2][3]
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Visualization of Workflows and Pathways
The following diagrams illustrate the key processes involved in preparing and using BAY-0069
solutions.

Preparation

Storage

Start Weigh 4.47 mg
BAY-0069

Calculate Mass Add 1 mL
Anhydrous DMSO Vortex to Dissolve Aliquot into

Single-Use Tubes

Store at -20°C
(≤1 month)
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(≤1 year)

Long-term
Ready for Use

10 mM BAY-0069
Stock Solution (-80°C)
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at room temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. pubs.acs.org [pubs.acs.org]

5. eubopen.org [eubopen.org]

6. researchgate.net [researchgate.net]

7. BAY-069, a Novel (Trifluoromethyl)pyrimidinedione-Based BCAT1/2 Inhibitor and Chemical
Probe - PMC [pmc.ncbi.nlm.nih.gov]

8. medkoo.com [medkoo.com]

9. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of BAY-
0069 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4937175#how-to-prepare-a-stock-solution-of-bay-
0069]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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